Cas no 255837-23-1 (Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester
• CAS No: 255837-23-1
• MF: C₉H₉F₃O₃S
• MW: 254.226172208786
• CID: 1423200
• PubChem ID: 12193627
• Update Time: 2025-04-20

Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 3,4-dimethylphenyl ester
• (3,4-dimethylphenyl) trifluoromethanesulfonate
• 255837-23-1
• SCHEMBL6940149
• NEZHQSLXAUSUTO-UHFFFAOYSA-N
• DTXSID70479906

• Inchi： 1S/C9H9F3O3S/c1-6-3-4-8(5-7(6)2)15-16(13,14)9(10,11)12/h3-5H,1-2H3
• InChI Key： NEZHQSLXAUSUTO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 254.02200
• Monoisotopic Mass: 254.02244980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 3.61260